molecular formula C17H16N2O3S3 B2880466 2-(benzylsulfonyl)-N-(4-(methylthio)benzo[d]thiazol-2-yl)acetamide CAS No. 922452-40-2

2-(benzylsulfonyl)-N-(4-(methylthio)benzo[d]thiazol-2-yl)acetamide

Cat. No. B2880466
CAS RN: 922452-40-2
M. Wt: 392.51
InChI Key: RZVGOSDWURBKJN-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

Benzo[d]thiazol-2-yl compounds are a class of organic compounds that contain a benzo[d]thiazole moiety . They are key materials for making naphthalene . They have been used in the synthesis of various organic compounds and have applications in fields like optoelectronics and analytical tools .


Synthesis Analysis

The synthesis of similar compounds involves the cyclocondensation of 2-[bis (methylthio)methylene]malononitrile and 2-amino-benzenthiol . This compound, on treatment with phosphorus pentasulfide, gives the corresponding thioamide derivative in a regioselective manner .


Molecular Structure Analysis

The molecular structure of these compounds is characterized by NMR (1H and 13C), HR-MS and FT-IR spectra .


Chemical Reactions Analysis

The chemical reactions involving these compounds are affected by solvent polarity . The degree of charge transfer gradually increases with an increase in solvent polarity .


Physical And Chemical Properties Analysis

These compounds exhibit good thermal and electrochemical stability . They show green emission in solution and solid thin films due to the characteristics of excited-state intramolecular proton-transfer (ESIPT) .

Mechanism of Action

Some benzo[d]thiazol-2-yl compounds have shown inhibitory action against HIV-1 RT . The most active derivatives bind stably to the allosteric center of RT .

Future Directions

The future research directions could involve developing new products in optoelectronics and analytical tools . Further studies could also focus on the synthesis of novel inhibitors, as drug-resistant strains appear because of prolonged therapy .

properties

IUPAC Name

2-benzylsulfonyl-N-(4-methylsulfanyl-1,3-benzothiazol-2-yl)acetamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C17H16N2O3S3/c1-23-13-8-5-9-14-16(13)19-17(24-14)18-15(20)11-25(21,22)10-12-6-3-2-4-7-12/h2-9H,10-11H2,1H3,(H,18,19,20)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

RZVGOSDWURBKJN-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CSC1=CC=CC2=C1N=C(S2)NC(=O)CS(=O)(=O)CC3=CC=CC=C3
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C17H16N2O3S3
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

392.5 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

2-(benzylsulfonyl)-N-(4-(methylthio)benzo[d]thiazol-2-yl)acetamide

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.